Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester

• CAS No.: 22398-15-8
• Molecular Formula: C8H12O5
• Molecular Weight: 188.18 g/mol
• IUPAC Name: dimethyl 2-(1-methoxyethylidene)propanedioate
• InChI: InChI=1S/C8H12O5/c1-5(11-2)6(7(9)12-3)8(10)13-4/h1-4H3
• InChI Key: IISNBEQQAMZGIO-UHFFFAOYSA-N
• Canonical SMILES: CC(=C(C(=O)OC)C(=O)OC)OC

Description

Propanedioic acid, 2-(1-methoxyethylidene)-, 1,3-dimethyl ester is a useful research compound. Its molecular formula is C8H12O5 and its molecular weight is 188.18 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

264 g (2 mol) of dimethyl malonate, 961 g (8 mol) of trimethyl orthoacetate and 1 g of catalyst from Example 1 were put into the pressure apparatus described in Example 2. The mixture was heated to 130° C., whereupon an internal pressure of 1.5 bar developed. 100 g of acetic anhydride were then metered in over the course of 12 hours, the low-boiling component was distilled off at a head temperature of 82° to 87° C. and the reaction temperature was gradually increased to 160° C. After complete distillation of the low-boiling component, the mixture was cooled, the excess trimethyl orthoacetate distilled off at reduced pressure and the crude product was fractionated through a short column at a head temperature of 110° C. under a high vacuum of 0.3 mbar. In this way methyl 2-carbomethoxy-3-methoxy-2-butenoate was obtained in a yield of 77.5% and methyl 2-carbomethoxy-3,3-dimethoxy-butanoate was obtained in a yield of 11% of the theoretical yield.